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Compound of Interest

Compound Name: 3-Vinylaniline

Cat. No.: B102275 Get Quote

This document provides a technical overview of 3-Vinylaniline, also known as 3-Aminostyrene,

focusing on its core physicochemical properties. It is intended for researchers, scientists, and

professionals in drug development and chemical synthesis.

Core Molecular Data
3-Vinylaniline is an aniline derivative featuring a vinyl group substituent. This structure makes

it a valuable monomer for the synthesis of functionalized polymers and a versatile intermediate

in the production of pharmaceuticals, pigments, and other fine chemicals.[1]

The fundamental molecular and physical properties of 3-Vinylaniline are summarized below.
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Property Value

Molecular Formula C8H9N[2][3][4]

Molecular Weight 119.16 g/mol [2][3][5]

CAS Number 15411-43-5[2][3]

IUPAC Name 3-ethenylaniline[5]

Synonyms
3-Aminostyrene, m-Vinylaniline, 3-Ethenyl-

Benzenamine[2][4]

Density 1.051 g/mL at 25 °C

Boiling Point 212.46°C (approximate)[2]

Refractive Index n20/D 1.611

Flash Point 98.9 °C (closed cup)

Experimental Protocols: Synthesis
A common method for the production of 3-Vinylaniline is the selective hydrogenation of 3-

nitrostyrene.[1][3]

Methodology: Selective Hydrogenation of 3-Nitrostyrene

Reactor Preparation: A 100 mL high-pressure reactor is charged with 3-nitrostyrene (1 mmol)

and a palladium-based catalyst (e.g., 0.96 mol% Pd) suspended in a solvent such as

tetrahydrofuran (THF, 10 mL) under an inert atmosphere.[3]

Inerting: The reactor is purged with nitrogen gas three times to eliminate atmospheric

oxygen.[3]

Reaction Conditions: The vessel is pressurized with syngas (a mixture of carbon monoxide

and hydrogen) to approximately 150 psi. The reaction mixture is then heated to 70°C and

stirred at 400 rpm for 6 hours.[3]

Work-up: After the reaction period, the reactor is cooled to ambient temperature, and the

excess gas pressure is carefully released.[3]
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Purification and Analysis: The resulting mixture is filtered to remove the catalyst. The filtrate,

containing the 3-Vinylaniline product, is then collected for extraction and subsequent

analysis by methods such as Gas Chromatography (GC), Gas Chromatography-Mass

Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm

purity and structure.[3]

Visualization of Key Information
The logical relationship between the compound's common name, its chemical formula, and its

calculated molecular weight is illustrated below.

3-Vinylaniline

Molecular Formula
C8H9N

 has the

Molecular Weight
119.16 g/mol

 results in a

Click to download full resolution via product page

Fig. 1: Hierarchical relationship of 3-Vinylaniline data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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